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Compound of Interest

Compound Name: 4-Methoxypyridin-2-amine

Cat. No.: B134910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the laboratory-scale synthesis of 4-
Methoxypyridin-2-amine, a key intermediate in the development of various bioactive

molecules. The protocol outlined below is based on established chemical literature, offering a

reliable method for obtaining this compound.

Overview
4-Methoxypyridin-2-amine, also known as 2-Amino-4-methoxypyridine, is a valuable building

block in medicinal chemistry and organic synthesis.[1] It serves as a molecular scaffold for the

creation of chiral drugs and nitrogen-containing ligands.[1] Notably, it has been identified as a

highly selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in

various inflammatory diseases.[2][3][4][5]

The primary synthesis route detailed here involves the nucleophilic aromatic substitution of 2-

amino-4-chloropyridine with sodium methoxide.[1][2][5] This method is favored for its

straightforward procedure and good yield. An alternative, though less detailed in the available

literature, involves a copper-catalyzed coupling reaction from 2-bromo-4-methoxypyridine.[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Methoxypyridin-2-amine is

presented in the table below for easy reference.
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Property Value

CAS Number 10201-73-7

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

Appearance Yellow or yellow-white solid[1]

Melting Point 120-121 °C[1][3]

Boiling Point 258.6 ± 20.0 °C (at atmospheric pressure)[1]

Density 1.1 g/cm³[1]

Solubility

Soluble in DMSO, N,N-dimethylformamide, ethyl

acetate, and alcohol solvents; poor solubility in

water.[1]

Experimental Protocol: Synthesis from 2-Amino-4-
chloropyridine
This section details the step-by-step procedure for the synthesis of 4-Methoxypyridin-2-
amine.

Materials:

4-chloropyridin-2-amine

Sodium methanol solution (1 M)

Dichloromethane

Methanol

Silica gel for column chromatography

Anhydrous sodium sulfate
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Equipment:

Sealed reaction tube

Rotary evaporator

Magnetic stirrer with heating plate

Standard laboratory glassware

Column chromatography setup

Procedure:

Reaction Setup: In a sealed reaction tube, dissolve 10 g (78.1 mmol) of 4-chloropyridin-2-

amine in 50 mL of a 1 M sodium methanol solution.[2]

Reaction: Heat the reaction mixture to 145 °C and maintain this temperature for 6 hours with

continuous stirring.[2]

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the solvent by distillation under reduced pressure using a rotary

evaporator to obtain the crude product.[2]

Purification: Purify the crude product by silica gel column chromatography.[2]

Prepare a slurry of silica gel in the eluent.

Load the crude product onto the column.

Elute the column with a 10% dichloromethane solution in methanol.[2]

Product Isolation: Collect the fractions containing the desired product and combine them.

Remove the solvent under reduced pressure to yield 4-Methoxypyridin-2-amine as an off-

white solid.[2] The expected yield is approximately 7.7 g (79%).[2]

Reaction and Yield Data
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The following table summarizes the quantitative data for the synthesis protocol described

above.

Reactant
Molar Mass ( g/mol
)

Amount (g) Moles (mmol)

4-chloropyridin-2-

amine
128.56 10 78.1

Sodium Methoxide (in

1M solution)
54.02 4.22 78.1

Product
Molar Mass (
g/mol )

Theoretical
Yield (g)

Actual Yield
(g)

Yield (%)

4-

Methoxypyridin-

2-amine

124.14 9.70 7.7 79

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 4-
Methoxypyridin-2-amine.

Start 1. Mix 4-chloropyridin-2-amine
and Sodium Methoxide Solution

2. Heat at 145°C for 6h
in a sealed tube

3. Remove solvent under
reduced pressure

4. Purify by Silica Gel
Column Chromatography

5. Isolate pure
4-Methoxypyridin-2-amine End

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methoxypyridin-2-amine.

Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.
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Sodium methoxide is corrosive and flammable; handle with care.

The reaction is performed at high temperature and pressure in a sealed tube; ensure the

glassware is appropriate for these conditions.

4-Methoxypyridin-2-amine is a pyridine derivative and may be harmful if ingested or

absorbed through the skin. It is also considered a risk to aquatic environments.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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